Cas no 1203022-86-9 (5-(4-methoxyphenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine)

• Product Name: 5-(4-methoxyphenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine
• CAS No: 1203022-86-9
• MF: C₁₄H₁₈N₄OS
• MW: 290.383921146393
• MDL: MFCD16631959
• CID: 5206392
• PubChem ID: 45496779
• Update Time: 2025-05-30

5-(4-methoxyphenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine Chemical and Physical Properties

Names and Identifiers

• 5-(4-METHOXYPHENYL)-2-(PIPERAZIN-1-YL)-6H-1,3,4-THIADIAZINE
• starbld0028348
• 6H-1,3,4-Thiadiazine, 5-(4-methoxyphenyl)-2-(1-piperazinyl)-
• 5-(4-methoxyphenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine

• MDL： MFCD16631959
• Inchi： 1S/C14H18N4OS/c1-19-12-4-2-11(3-5-12)13-10-20-14(17-16-13)18-8-6-15-7-9-18/h2-5,15H,6-10H2,1H3
• InChI Key： ANJNVOXLTPEWJB-UHFFFAOYSA-N
• SMILES： S1CC(C2C=CC(=CC=2)OC)=NN=C1N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.6
• Topological Polar Surface Area: 74.5

Additional information on 5-(4-methoxyphenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine

Comprehensive Overview of 5-(4-methoxyphenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine (CAS No. 1203022-86-9)

5-(4-methoxyphenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine (CAS No. 1203022-86-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound belongs to the 1,3,4-thiadiazine family, which is known for its diverse biological activities. The presence of a piperazine moiety and a 4-methoxyphenyl group in its structure enhances its pharmacological properties, making it a subject of interest for drug discovery and development.

In recent years, researchers have focused on the synthesis and evaluation of 5-(4-methoxyphenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine derivatives for their potential as kinase inhibitors, antimicrobial agents, and central nervous system (CNS) modulators. The compound's ability to interact with various biological targets, such as G-protein-coupled receptors (GPCRs) and enzyme active sites, has made it a promising candidate for treating diseases like cancer, neurodegenerative disorders, and infectious diseases. Its CAS No. 1203022-86-9 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

The synthesis of 5-(4-methoxyphenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine typically involves multi-step reactions, including cyclization and substitution processes. Researchers often employ microwave-assisted synthesis or green chemistry techniques to improve yield and reduce environmental impact. The compound's structure-activity relationship (SAR) has been extensively studied to optimize its efficacy and minimize side effects. These studies are crucial for developing next-generation therapeutics with improved pharmacokinetic profiles.

One of the most discussed topics in the context of CAS No. 1203022-86-9 is its potential role in targeted cancer therapy. The compound's ability to inhibit specific kinases involved in tumor growth has been explored in preclinical studies. Additionally, its blood-brain barrier (BBB) permeability makes it a candidate for treating CNS-related conditions, such as Alzheimer's disease and depression. These applications align with current trends in personalized medicine and precision drug design, which are highly searched topics in academic and industrial research.

Another area of interest is the compound's antimicrobial properties. With the rise of antibiotic-resistant bacteria, there is a pressing need for novel antimicrobial agents. 5-(4-methoxyphenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine has shown activity against a range of pathogens, including Gram-positive and Gram-negative bacteria, as well as fungi. This has led to its inclusion in high-throughput screening programs aimed at discovering new anti-infective drugs.

From a computational chemistry perspective, CAS No. 1203022-86-9 has been the subject of molecular docking and QSAR modeling studies. These in silico approaches help predict the compound's binding affinity and optimize its interactions with biological targets. The integration of artificial intelligence (AI) in drug discovery has further accelerated the exploration of this compound, making it a hot topic in cheminformatics and bioinformatics communities.

In conclusion, 5-(4-methoxyphenyl)-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine (CAS No. 1203022-86-9) represents a versatile scaffold with broad applications in modern drug development. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound is likely to remain a focal point in the fields of medicinal chemistry, pharmacology, and biotechnology.